3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide

• IUPAC Name: 3,3,3-trifluoro-N-(3-methylpyridin-2-yl)-2-(trifluoromethyl)propanamide
• InChI: InChI=1S/C10H8F6N2O/c1-5-3-2-4-17-7(5)18-8(19)6(9(11,12)13)10(14,15)16/h2-4,6H,1H3,(H,17,18,19)
• InChI Key: CENLNFIKFNUSNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C(C(F)(F)F)C(F)(F)F
• Molecular Formula: C10H8F6N2O
• Molecular Weight: 286.17 g/mol

Description

3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide, also known as TFP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TFP is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the regulation of the endocannabinoid system in the body. The endocannabinoid system is responsible for various physiological processes, including pain sensation, appetite, and mood regulation.

Mechanism of Action

3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide inhibits FAAH by binding to the active site of the enzyme. FAAH is responsible for the breakdown of endocannabinoids, which are lipid signaling molecules that bind to cannabinoid receptors in the body. By inhibiting FAAH, 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide increases the levels of endocannabinoids in the body, leading to the activation of cannabinoid receptors. This activation results in the modulation of various physiological processes, including pain sensation, appetite, and mood regulation.
Biochemical and Physiological Effects:
3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of endocannabinoids in the body, leading to the activation of cannabinoid receptors. This activation results in the modulation of various physiological processes, including pain sensation, appetite, and mood regulation. 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide in lab experiments is its potency as an inhibitor of FAAH. 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide has been shown to be more potent than other FAAH inhibitors, making it a valuable tool for studying the endocannabinoid system. However, 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide has some limitations in lab experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide has a short half-life in vivo, which can make it challenging to study its effects over extended periods.

Future Directions

There are several future directions for the study of 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide. One area of research is the development of 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide analogs that have improved pharmacological properties and increased selectivity for FAAH. Another area of research is the investigation of the potential therapeutic applications of 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide in the treatment of pain, anxiety, and depression. Additionally, further research is needed to understand the long-term effects of 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide and its potential side effects.

Synthesis Methods

The synthesis of 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide involves a multi-step process that starts with the reaction of 3-methyl-2-pyridinylamine with 2,2,2-trifluoroethyl chloroformate to produce 3-methyl-2-pyridinyl carbamate. This intermediate is then reacted with trifluoromethyl iodide to produce 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide. The final product is obtained through purification using column chromatography.

Scientific Research Applications

3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to be a potent inhibitor of FAAH, which is involved in the regulation of the endocannabinoid system. The endocannabinoid system plays a crucial role in various physiological processes, including pain sensation, appetite, and mood regulation. 3,3,3-trifluoro-N-(3-methyl-2-pyridinyl)-2-(trifluoromethyl)propanamide has been shown to have potential therapeutic applications in the treatment of pain, anxiety, and depression.